Cas no 2680826-94-0 (benzyl N-(8-bromoquinolin-2-yl)carbamate)
benzyl N-(8-bromoquinolin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(8-bromoquinolin-2-yl)carbamate
- 2680826-94-0
- EN300-28299346
-
- Inchi: 1S/C17H13BrN2O2/c18-14-8-4-7-13-9-10-15(19-16(13)14)20-17(21)22-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,19,20,21)
- InChI Key: KNTCPDMFUOERDG-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=CC=C(NC(=O)OCC3C=CC=CC=3)N=C21
Computed Properties
- Exact Mass: 356.01604g/mol
- Monoisotopic Mass: 356.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 51.2Ų
benzyl N-(8-bromoquinolin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299346-0.05g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28299346-0.1g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28299346-0.25g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28299346-0.5g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28299346-1.0g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28299346-2.5g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28299346-5.0g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28299346-10.0g |
benzyl N-(8-bromoquinolin-2-yl)carbamate |
2680826-94-0 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 |
benzyl N-(8-bromoquinolin-2-yl)carbamate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on benzyl N-(8-bromoquinolin-2-yl)carbamate
Exploring the Properties and Applications of Benzyl N-(8-bromoquinolin-2-yl)carbamate (CAS No. 2680826-94-0)
In the realm of organic chemistry and pharmaceutical research, benzyl N-(8-bromoquinolin-2-yl)carbamate (CAS No. 2680826-94-0) has emerged as a compound of significant interest. This quinoline derivative is characterized by its unique molecular structure, which combines a brominated quinoline core with a carbamate functional group. The presence of the 8-bromo substituent and the benzyl carbamate moiety endows this compound with distinct chemical properties, making it a valuable intermediate in synthetic chemistry and drug discovery.
The growing demand for heterocyclic compounds in medicinal chemistry has propelled research into benzyl N-(8-bromoquinolin-2-yl)carbamate. Recent studies highlight its potential as a building block for designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy in targeting specific biological pathways. This aligns with the current trend in precision medicine, where tailored molecular designs are crucial for addressing complex diseases.
From a synthetic perspective, the carbamate group in benzyl N-(8-bromoquinolin-2-yl)carbamate offers versatility in chemical modifications. Its stability under various reaction conditions makes it suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. The 8-bromoquinoline scaffold further enhances its utility, as bromine serves as a handle for further functionalization, enabling the creation of diverse quinoline-based libraries for high-throughput screening.
In the context of green chemistry, the synthesis and application of benzyl N-(8-bromoquinolin-2-yl)carbamate are being reevaluated to minimize environmental impact. Innovations such as catalytic bromination and solvent-free reactions are gaining traction, addressing concerns about waste generation and energy consumption. This resonates with the broader scientific community's push toward sustainable chemical practices, a topic frequently searched by professionals and students alike.
Another area of interest is the compound's role in fluorescence-based applications. The quinoline core is known for its luminescent properties, and derivatives like benzyl N-(8-bromoquinolin-2-yl)carbamate are being explored as probes for bioimaging or sensors for metal ions. This aligns with the rising demand for non-invasive diagnostic tools in biomedical research, a hot topic in both academic and industrial settings.
For researchers seeking reliable sources of benzyl N-(8-bromoquinolin-2-yl)carbamate, quality control and analytical characterization are paramount. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying purity and structural integrity. These methods are frequently discussed in online forums and databases, reflecting their importance in chemical procurement and research reproducibility.
In summary, benzyl N-(8-bromoquinolin-2-yl)carbamate (CAS No. 2680826-94-0) represents a multifaceted compound with applications spanning drug discovery, material science, and analytical chemistry. Its adaptability and relevance to contemporary research trends ensure its continued prominence in scientific literature. As the field evolves, this compound is likely to remain a focal point for innovations in molecular design and sustainable synthesis.
2680826-94-0 (benzyl N-(8-bromoquinolin-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)